Cas no 2098786-35-5 (10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine)

• Product Name: 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine
• CAS No: 2098786-35-5
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• MDL: MFCD31618147
• CID: 3043969
• PubChem ID: 354335402
• Update Time: 2025-05-20

10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine Chemical and Physical Properties

Names and Identifiers

• 10-[2-(2-Methoxyethoxy)ethyl]-10H-phenothiazine
• MEEPT
• 10-[2-(2-methoxyethoxy)ethyl]phenothiazine
• M3068
• COCCOCCN1C2=CC=CC=C2SC=2C=CC=CC1=2
• 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine

• MDL： MFCD31618147
• Inchi： 1S/C17H19NO2S/c1-19-12-13-20-11-10-18-14-6-2-4-8-16(14)21-17-9-5-3-7-15(17)18/h2-9H,10-13H2,1H3
• InChI Key： XWOTZCDVQAKOAY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCOCCOC

Computed Properties

• Exact Mass: 301.11365002 g/mol
• Monoisotopic Mass: 301.11365002 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47
• Molecular Weight: 301.4

Additional information on 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine

10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine (CAS No. 2098786-35-5): A Comprehensive Overview of Properties and Applications

10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine (CAS No. 2098786-35-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This phenothiazine derivative is characterized by the presence of a 2-(2-methoxyethoxy)ethyl side chain, which enhances its solubility and reactivity in various chemical environments. Researchers and industries are increasingly exploring its potential in fields such as organic electronics, pharmaceutical intermediates, and advanced material science.

The molecular structure of 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine features a central phenothiazine core, a tricyclic system composed of two benzene rings fused to a thiazine ring. The addition of the 2-(2-methoxyethoxy)ethyl group at the 10-position introduces ether linkages, which are known to improve the compound's compatibility with polar solvents and polymers. This modification makes it particularly valuable for applications requiring enhanced solubility and thermal stability, such as in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials.

One of the most compelling aspects of 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine is its role in organic electronics. With the growing demand for flexible and sustainable electronic devices, this compound has emerged as a promising candidate for use in hole-transporting layers (HTLs) in OLEDs. Its ability to facilitate efficient charge transport while maintaining stability under operational conditions has made it a subject of intense research. Recent studies have highlighted its potential to replace traditional materials like poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS), offering improved performance and longevity.

In the pharmaceutical sector, 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine serves as a valuable intermediate for the synthesis of bioactive molecules. The phenothiazine scaffold is well-known for its pharmacological properties, including antipsychotic, antihistaminic, and antimicrobial activities. By incorporating the 2-(2-methoxyethoxy)ethyl side chain, researchers can fine-tune the compound's lipophilicity and bioavailability, opening new avenues for drug development. This has sparked interest in its use for designing next-generation central nervous system (CNS) therapeutics and anti-inflammatory agents.

The material science community has also taken note of 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine due to its potential in advanced polymer formulations. Its ability to act as a stabilizer and modifier in polymeric matrices makes it suitable for applications ranging from coatings to adhesives. The compound's ether-functionalized side chain enhances its miscibility with other polymers, enabling the creation of materials with tailored mechanical and thermal properties. This has led to its exploration in high-performance composites and smart materials that respond to environmental stimuli.

From a synthetic chemistry perspective, the preparation of 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine involves N-alkylation of the phenothiazine core with 2-(2-methoxyethoxy)ethyl halides. This process typically requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also explored solvent-free and catalytic methods to synthesize this compound, aligning with the global push toward sustainable chemical production.

The commercial availability of 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine (CAS No. 2098786-35-5) has expanded in recent years, driven by its growing applications. Suppliers and manufacturers are increasingly offering this compound in high purity grades to meet the demands of research laboratories and industrial users. Pricing and availability can vary based on factors such as batch size, purity specifications, and geographical region. As interest in this compound continues to rise, it is expected to play a pivotal role in the development of next-generation technologies across multiple sectors.

In conclusion, 10-2-(2-Methoxyethoxy)ethyl-10H-phenothiazine (CAS No. 2098786-35-5) represents a fascinating intersection of chemistry, materials science, and pharmaceutical research. Its unique structural features and versatile applications make it a compound of significant interest for scientists and engineers alike. As research progresses, it is likely that new uses for this molecule will continue to emerge, further solidifying its importance in modern science and technology.